5-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-(cyclohexylmethyl)-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one

• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-3-(cyclohexylmethyl)-8,9-dimethoxy-3H-imidazo[1,2-c]quinazolin-2-one
• InChI: InChI=1S/C26H27ClFN3O3S/c1-33-22-12-16-20(13-23(22)34-2)29-26(35-14-17-18(27)9-6-10-19(17)28)31-21(25(32)30-24(16)31)11-15-7-4-3-5-8-15/h6,9-10,12-13,15,21H,3-5,7-8,11,14H2,1-2H3
• InChI Key: QYMZJMVOWBJNTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=NC(=O)C(N3C(=N2)SCC4=C(C=CC=C4Cl)F)CC5CCCCC5)OC
• Molecular Formula: C26H27ClFN3O3S
• Molecular Weight: 516.0 g/mol
• CAS No.: 1030857-19-2

Description

5-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-(cyclohexylmethyl)-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one is a useful research compound. Its molecular formula is C26H27ClFN3O3S and its molecular weight is 516.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Techniques : This compound is synthesized through reactions involving halides and 2-thioxo derivatives. These methods are notable for their ability to produce a range of compounds with potential biological activities (Markosyan et al., 2015).

• Biological Activity : Some derivatives of this compound have shown significant anti-monoamine oxidase and antitumor activities. This indicates potential for applications in treating diseases related to these biological targets (Markosyan et al., 2015).

Antiviral and Antimicrobial Properties

• Antiviral Activities : Research has demonstrated that certain derivatives have potent antiviral activity against various viruses, including influenza A, severe acute respiratory syndrome corona, and dengue. This suggests a potential application in the development of antiviral medications (Selvam et al., 2007).

• Antimicrobial Activities : Some studies have shown that specific derivatives exhibit significant antimicrobial activity. This includes effectiveness against bacteria like Staphylococcus aureus and Escherichia coli, which positions these compounds as candidates for developing new antimicrobial agents (Chaitanya et al., 2017).

Anticancer Properties

Several derivatives of this compound have demonstrated potential anticancer activities. This includes inhibition of tumor cell lines and the activation of antihypertensive activity in experimental models, suggesting its potential use in cancer therapy (Nowak et al., 2015), (Vachala et al., 2011).